Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Understanding the Fmoc-L-Phe-MPPA Building
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Compound Focus: Fmoc-L-Phe-MPPA

CAS No.: 864876-92-6

Cat. No.: S6590700

Based on the naming convention and related compounds found, "Fmoc-L-Phe-MPPA" appears to be a

modified phenylalanine amino acid. Here's a breakdown of its probable components:

¢ Fmoc: The 9-Fluorenylmethyloxycarbonyl protecting group, which is standard in Fmoc solid-phase
peptide synthesis (SPPS) to protect the amino group during chain assembly [1] [2] [3].

e L-Phe: The natural L-enantiomer of Phenylalanine. This provides the core amino acid structure with
a benzyl side chain for hydrophobic interactions [1] [4].

e MPPA: This is likely a side chain modification on the phenylalanine residue. While its exact
structure wasn't confirmed, MPPA could be an abbreviation for a specific chemical group attached to
the phenyl ring, altering the properties for specialized applications.

Related Fmoc-Phenylalanine Derivatives

The table below summarizes several modified Fmoc-phenylalanine building blocks found in the search

results, which serve similar specialized roles in research.

CAS

Building Block Key Feature Primary Research Applications
Number

Fmoc-L-Phe-OH [1] 35661-40-  Standard Fundamental building block for peptide

[3] 6 phenylalanine synthesis [1] [4] [3]
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CAS
Building Block Key Feature Primary Research Applications
Number
Fmoc-L-Photo-Phe-  133342- Diazirine photo- Photoaffinity labeling of cellular targets
OH [5] 64-0 crosslinker and protein-protein interactions [5]
Fmoc-a-Methyl-L- 135944- Alpha-methyl group Creates peptides with modified backbone
Phe [6] 05-7 structures and enhanced stability [6]
Fmoc-Pentafluoro- - Pentafluorinated Alters electronic properties and
L-Phe [7] phenyl ring hydrophobicity for specific binding
Fmoc-L- 129397- C-terminal alcohol Used in peptide synthesis and
Phenylalaninol [8] 83-7 bioconjugation [8]

General Workflow for Using Specialized Fmoc Building
Blocks

Specialized amino acids like Fmoc-L-Phe-MPPA are typically incorporated into peptides using Fmoc-

SPPS. The following diagram outlines the general experimental workflow.
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Generalized Fmoc-SPPS workflow for incorporating specialized building blocks like Fmoc-L-Phe-MPPA.

Key Steps and Reagents:

e Coupling Reaction: The Fmoc-L-Phe-MPPA building block is activated and coupled to the growing
peptide chain on the resin. Common activating agents include DIC (N,N’-Diisopropylcarbodiimide)
and HOBt (Hydroxybenzotriazole) [2].
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e Fmoc Deprotection: The Fmoc group is removed with a piperidine solution (e.g., 20-25% in DMF)
before the next coupling cycle [2] [4].

¢ Final Cleavage: The completed peptide is cleaved from the resin with simultaneous removal of side-
chain protecting groups using TFA (Trifluoroacetic acid), often with scavengers like EDT
(Ethanedithiol) and TIS (Triisopropylsilane) to prevent side reactions [2].

e Purification and Analysis: The crude peptide is purified, typically by preparative HPLC, and
characterized by analytical HPLC and Mass Spectrometry (MS) [2].

Suggestions for Further Investigation

To obtain specific technical data on Fmoc-L-Phe-MPPA, I suggest you:

e Contact suppliers directly specializing in non-standard amino acids, such as Omizzur [4] or Apnoke
[6], with the exact name or desired molecular structure.

e Search scientific literature databases like SciFinder or Reaxys using "Fmoc-L-Phe-MPPA" or its
potential systematic name as the search term.

¢ Consult peptide synthesis handbooks and protocols for detailed methodologies on handling and
incorporating complex, non-standard amino acids.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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